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Compound of Interest

Compound Name: 4-Hydroxybenzyl cyanide

Cat. No.: B020548

An In-depth Technical Guide to 4-Hydroxybenzyl Cyanide

Introduction

4-Hydroxybenzyl cyanide, also known as (4-hydroxyphenyl)acetonitrile, is an aromatic
hydroxynitrile compound.[1][2] Its chemical structure consists of a phenylacetonitrile core
substituted with a hydroxyl group at the para-position. This bifunctional nature makes it a
versatile intermediate in organic synthesis, particularly in the pharmaceutical and chemical
industries.[3][4] It serves as a crucial building block for the synthesis of various active
pharmaceutical ingredients (APIs) and other fine chemicals.[3][4][5]

Chemical and Physical Properties

The chemical and physical properties of 4-Hydroxybenzyl cyanide are summarized in the
table below. This data is essential for its handling, storage, and application in various chemical
reactions.
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Property Value Source

CAS Number 14191-95-8 [1][2][6]

Molecular Formula CsH7NO [1][2][6]

Molecular Weight 133.15 g/mol [11[2]
Light brown to beige or yellow

Appearance _ [1][6][7]
solid/powder/crystal

Melting Point 67-74 °C [1][8]

Boiling Point 329-330 °C at 760 mmHg [1112][8]
Slightly soluble in water.

Solubility Soluble in Chloroform, DMSO, [1][6]
and Methanol (Slightly).

pKa 9.63 + 0.13 (Predicted) [1][6]

Flash Point 178 °C [1]

IUPAC Name 2-(4-hydroxyphenyl)acetonitrile  [2][6]
AYKYOOPFBCOXSL-

InChl Key [1]

UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CC#N)O

[2]

Synthesis of 4-Hydroxybenzyl Cyanide

Several synthetic routes for the preparation of 4-Hydroxybenzyl cyanide have been reported.

A common method involves the demethylation of 2-(4-methoxyphenyl)acetonitrile. Another

approach utilizes the reaction of 4-acetoxybenzyl acetate with potassium cyanide.

General Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis and purification of 4-

Hydroxybenzyl cyanide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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